Cas no 28954-56-5 (4,5-dihydroxy-2,3-dihydro-1H-inden-1-one)

• Product Name: 4,5-dihydroxy-2,3-dihydro-1H-inden-1-one
• CAS No: 28954-56-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 4643897
• PubChem ID: 14492651
• Update Time: 2025-06-08

4,5-dihydroxy-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydroxy-2,3-dihydro-1H-inden-1-one
• 4,5-dihydroxy-2,3-dihydroinden-1-one

• Inchi： 1S/C9H8O3/c10-7-3-2-6-5(7)1-4-8(11)9(6)12/h1,4,11-12H,2-3H2
• InChI Key： VZODOCRNFNMTMB-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2C(CCC=21)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• XLogP3: 1
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4,5-dihydroxy-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 4,5-Dihydroxy-2,3-dihydro-1H-inden-1-one (CAS No. 28954-56-5)

4,5-Dihydroxy-2,3-dihydro-1H-inden-1-one (CAS No. 28954-56-5) is a bioactive organic compound with a unique molecular structure, featuring a fused indanone core and two hydroxyl groups at the 4 and 5 positions. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery, particularly in targeting oxidative stress-related pathways. The presence of the dihydroxy moiety enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the role of 4,5-dihydroxy-2,3-dihydro-1H-inden-1-one in modulating enzymatic activity, especially in the context of neurodegenerative diseases. Researchers are exploring its potential as a scaffold for designing inhibitors of monoamine oxidase (MAO), a key enzyme linked to Parkinson’s and Alzheimer’s diseases. This aligns with the growing public interest in natural and synthetic neuroprotective agents, as evidenced by trending searches like "natural antioxidants for brain health" and "MAO inhibitors for neurodegeneration."

From a synthetic perspective, the compound’s indenone backbone offers opportunities for structural diversification. Chemists are investigating its derivatives for applications in material science, such as organic semiconductors or fluorescent probes. This ties into the broader demand for sustainable and high-performance materials, a topic frequently searched under terms like "green chemistry innovations" and "organic electronic materials." The compound’s stability under physiological conditions further supports its utility in biomedical imaging and diagnostics.

Environmental scientists are also examining 4,5-dihydroxy-2,3-dihydro-1H-inden-1-one for its biodegradability and low ecotoxicity, addressing concerns raised by queries like "eco-friendly chemical alternatives." Its potential as a precursor for biodegradable polymers or water-treatment agents underscores its relevance in circular economy discussions. Analytical techniques such as HPLC and NMR have been pivotal in characterizing its purity and reactivity, ensuring compliance with industry standards.

In summary, 4,5-dihydroxy-2,3-dihydro-1H-inden-1-one (CAS No. 28954-56-5) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and environmental technology. Its structural features and functional groups make it a valuable candidate for addressing contemporary challenges in health and sustainability, resonating with both academic and public interest.